Cas no 61658-41-1 (Furomollugin)

• Product Name: Furomollugin
• CAS No: 61658-41-1
• Molecular Formula: C₁₄H₁₀O₄
• Molecular Weight: 242.2268
• CID: 518202
• PubChem ID: 10354359

Furomollugin Properties

Names and Identifiers

• Naphtho[1,2-b]furan-4-carboxylic acid,5-hydroxy-,methyl ester
• Furomollugin
• 5-Hydroxynaphtho[1,2-b]furan-4-carboxylic acid methyl ester
• AFMYCYWCHKTNNE-UHFFFAOYSA-N
• methyl 5-hydroxybenzo[g][1]benzofuran-4-carboxylate
• 61658-41-1
• CHEMBL464791
• AKOS032948373
• FS-8880
• [ "" ]
• GLXC-18204
• METHYL 5-HYDROXYNAPHTHO[1,2-B]FURAN-4-CARBOXYLATE
• Methyl 5-hydroxynaphtho(1,2-b)furan-4-carboxylic acid
• Methyl 5-hydroxynaphtho[1,2-b]furan-4-carboxylic acid
• methyl 5-hydroxybenzo(g)(1)benzofuran-4-carboxylate

• InChIKey： AFMYCYWCHKTNNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O4/c1-17-14(16)11-10-6-7-18-13(10)9-5-3-2-4-8(9)12(11)15/h2-7,15H,1H3
• SMILES： COC(=O)C1=C(C2=CC=CC=C2C3=C1C=CO3)O

Computed Properties

• Exact Mass: 242.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 242.05790880g/mol
• Heavy Atom Count: 18
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.024
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• LogP: 3.07820
• PSA: 59.67000
• Boiling Point: 391.6±22.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 190.6±22.3 °C
• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans